tert-Butyl 8-(2-hydroxyethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

• IUPAC Name: tert-butyl 8-(2-hydroxyethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• InChI: InChI=1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-13(9-14)10(4-6-15)5-7-17-13/h10,15H,4-9H2,1-3H3
• InChI Key: KLEPKXHBHJIVDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)C(CCO2)CCO
• Molecular Formula: C13H23NO4
• Molecular Weight: 257.33 g/mol

Description

The compound “tert-Butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide” is a spirocyclic building block that was first synthesized by Carreira and coworkers. It provides a new area of chemical space with straightforward functional handles for further diversification.

Synthesis Analysis

While the exact synthesis process for “tert-Butyl 8-(2-hydroxyethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate” is not available, similar compounds such as “tert-Butyl 2,6-diazaspiro[3.4]octane-2-carboxylate” have been used to synthesize ketohexokinase (KHK) inhibitors.

Molecular Structure Analysis

The molecular structure of “tert-Butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide” has an empirical formula of C11H19NO5S, a CAS Number of 1340481-90-4, and a molecular weight of 277.34.

Physical And Chemical Properties Analysis

The physical and chemical properties of “tert-Butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide” include a storage temperature of 2-8°C.

Scientific Research Applications

Synthesis and Molecular Structure

The synthesis of tert-butyl 8-(2-hydroxyethyl)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate and its related compounds often involves intricate chemical reactions. For instance, Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate as a cyclic amino acid ester using intramolecular lactonization reactions. The molecular structure was determined via X-ray diffraction analysis, showcasing a bicyclo[2.2.2]octane structure with a lactone moiety and a piperidine ring (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, & Nishino, 2014).

Chemical Reactions and Pathways

The compound and its variants are used in various chemical reactions and pathways. Moskalenko and Boev (2012) explored the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal, yielding a mixture of isomeric condensation products (Moskalenko & Boev, 2012).

Application in Stereochemistry

The compound's derivatives are pivotal in stereochemical analysis and synthesis. Jakubowska et al. (2013) utilized NMR spectroscopy for the assignment of the absolute configuration of 8-tert-butyl-2-hydroxy-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]dec-6-en-10-one and its esters, highlighting its role in understanding molecular conformations (Jakubowska, Sowa, Żylewski, & Kulig, 2013).

Use in Heterocyclic Compound Synthesis

This compound is integral to synthesizing biologically active heterocyclic compounds. Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound useful for creating novel compounds complementing piperidine ring systems (Meyers, Muizebelt, van Wiltenburg, Brown, & Thorarensen, 2009).

Safety and Hazards

The safety information for “tert-Butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide” indicates that it is a combustible solid and should be stored at a temperature of 2-8°C.